[(E)-[3-bromo-4-[(2-fluorophenyl)methoxy]-5-methoxyphenyl]methylideneamino]thiourea

• CAS RN: 6246-40-8
• Molecular Formula: C16H15BrFN3O2S
• Molecular Weight: 412.3 g/mol
• IUPAC Name: [(E)-[3-bromo-4-[(2-fluorophenyl)methoxy]-5-methoxyphenyl]methylideneamino]thiourea
• InChI: InChI=1S/C16H15BrFN3O2S/c1-22-14-7-10(8-20-21-16(19)24)6-12(17)15(14)23-9-11-4-2-3-5-13(11)18/h2-8H,9H2,1H3,(H3,19,21,24)/b20-8+
• InChI Key: DWEHQOULYWLDKU-DNTJNYDQSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/NC(=S)N)Br)OCC2=CC=CC=C2F
• SMILES: COC1=C(C(=CC(=C1)C=NNC(=S)N)Br)OCC2=CC=CC=C2F

Description

[[3-bromo-4-[(2-fluorophenyl)methoxy]-5-methoxyphenyl]methylideneamino]thiourea is a member of methoxybenzenes.

Scientific Research Applications

Chemical Reactions and Synthesis

• The compound has been explored in the context of chemical reactions, such as the reaction of brominated benzolactone/lactam with 4-methoxythiobenzamide and thiourea. This reaction, under mildly basic conditions, leads to unexpected products and demonstrates a complex chemical behavior involving α-thioiminium or isothiouronium salts (Kammel et al., 2015).

Photodynamic Therapy Applications

• A zinc phthalocyanine substituted with a similar compound exhibited high singlet oxygen quantum yield, important for Type II mechanisms in photodynamic therapy, especially for cancer treatment (Pişkin et al., 2020).

Synthesis of Derivatives and Potential Biological Activity

• The synthesis and reactions of thiouracil derivatives, including those with structural similarities to the compound , have been investigated. Such compounds have potential applications in pharmaceutical and medicinal chemistry (Morita et al., 1983).

Crystal Structure Analysis

• Studies have been conducted on the crystal structure of related compounds, providing insights into their physical and chemical properties, which are crucial for understanding their potential applications (Kang et al., 2015).

Antimicrobial Applications

• Derivatives of this compound have demonstrated potent antimicrobial activity against various microorganisms, suggesting potential utility in the development of new antimicrobial agents (Liaras et al., 2011).

Herbicidal and Agricultural Applications

• Research into similar compounds includes exploring their utility as herbicides, providing insights into how this compound might be useful in agricultural settings (Kozak & Weber, 1983).